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Compound of Interest

Compound Name: 4-Methyl-2,5-diphenylpyridine

Cat. No.: B172307 Get Quote

Application Notes and Protocols for 4-Methyl-
2,5-diphenylpyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 4-Methyl-2,5-
diphenylpyridine (CAS No: 156021-08-8). The information is compiled to ensure the safety of

laboratory personnel and the integrity of research involving this compound.

Compound Identification and Properties
4-Methyl-2,5-diphenylpyridine is a substituted pyridine derivative.[1] Its chemical structure

features a central pyridine ring with methyl and phenyl group substitutions.[1]

Table 1: Chemical and Physical Properties
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Property Value Reference

CAS Number 156021-08-8 [1]

Molecular Formula C₁₈H₁₅N [1]

Molecular Weight 245.32 g/mol [1]

Appearance
White to orange to green

powder or crystalline solid.
[2]

Purity >98.0% (GC) [3]

Solubility

Soluble in most organic

solvents such as chloroform,

dichloromethane, and ethanol.

[1]

Storage Temperature Room temperature, dry.[2]

Hazard Assessment
According to the Safety Data Sheet from TCI Chemicals, 4-Methyl-2,5-diphenylpyridine does

not meet the criteria for classification in any hazard class according to Regulation (EC) No

1272/2008.[3] Consequently, there are no mandated hazard pictograms, signal words, or

hazard statements.[3] However, as with any chemical substance, caution should be exercised.

Safe Handling Protocols
Adherence to standard laboratory safety protocols is essential when working with 4-Methyl-2,5-
diphenylpyridine.

Engineering Controls
Work in a well-ventilated area.[1] A chemical fume hood is recommended, especially when

handling the powder form to avoid dust dispersion.[3]

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
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Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat.

General Handling Procedures
Avoid direct contact with skin and eyes.[1]

Avoid inhalation of dust.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.

The following diagram outlines the general workflow for safely handling 4-Methyl-2,5-
diphenylpyridine.
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Safe Handling Workflow for 4-Methyl-2,5-diphenylpyridine
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Emergency Response Protocol

Exposure or Spill 
Incident

Inhalation Skin Contact Eye Contact Ingestion Spill

Move to Fresh Air, 
Seek Medical Advice if Unwell

Remove Contaminated Clothing, 
Rinse with Water

Rinse with Water, 
Remove Contacts, Seek Medical Attention

Rinse Mouth, 
Seek Medical Advice if Unwell

Avoid Dust, 
Sweep and Containerize for Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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